[Cyclopropyl-(2-oxo-2-thiophen-2-yl-ethyl)-amino]-acetic acid

• IUPAC Name: 2-[cyclopropyl-(2-oxo-2-thiophen-2-ylethyl)amino]acetic acid
• InChI: InChI=1S/C11H13NO3S/c13-9(10-2-1-5-16-10)6-12(7-11(14)15)8-3-4-8/h1-2,5,8H,3-4,6-7H2,(H,14,15)
• InChI Key: VKPAPAPGPDVFKC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC(=O)C2=CC=CS2)CC(=O)O
• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol

Description

[Cyclopropyl-(2-oxo-2-thiophen-2-yl-ethyl)-amino]-acetic acid is a heterocyclic compound featuring:

• Cyclopropyl group: A three-membered ring system that imparts steric rigidity and metabolic stability.
• Thiophene moiety: A sulfur-containing aromatic heterocycle known for enhancing lipophilicity and π-π stacking interactions.
• Acetic acid terminus: Provides a carboxylic acid functional group for solubility and hydrogen bonding.

Biological Activity

Cyclopropyl-(2-oxo-2-thiophen-2-yl-ethyl)-amino-acetic acid, also known as (S)-2-amino-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-propanamide, is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C₁₃H₁₅N₃O₂S
• Molecular Weight : 252.33 g/mol
• CAS Number : 1353994-44-1

The biological activity of cyclopropyl-(2-oxo-2-thiophen-2-yl-ethyl)-amino-acetic acid is primarily attributed to its interaction with various biological targets:

• Inhibition of Enzymes : Preliminary studies suggest that this compound may act as an inhibitor of specific enzymes involved in metabolic pathways relevant to cancer progression and inflammation.
• Apoptosis Induction : Similar compounds have shown the ability to induce apoptosis in cancer cells, suggesting a potential mechanism for its anticancer effects.

Anticancer Activity

Recent research indicates that compounds structurally similar to cyclopropyl-(2-oxo-2-thiophen-2-yl-ethyl)-amino-acetic acid exhibit significant cytotoxic effects against various cancer cell lines. For instance:

Compound	Cell Line	IC50 (µM)	Mechanism
Compound A	MCF-7 (Breast Cancer)	0.65	Apoptosis induction
Compound B	HeLa (Cervical Cancer)	1.5	Cell cycle arrest
Cyclopropyl-(2-oxo...)	MCF-7 (Breast Cancer)	TBD	TBD

Note: IC50 values represent the concentration required to inhibit cell growth by 50%.

Case Studies

• Study on Apoptotic Effects : In a study examining the effects of cyclopropyl derivatives on MCF-7 cells, it was found that these compounds significantly increased the expression of pro-apoptotic proteins, leading to enhanced apoptosis compared to control groups .
• In Vivo Studies : Animal studies demonstrated that administration of cyclopropyl-(2-oxo...) led to reduced tumor size in xenograft models, indicating its potential as an effective anticancer agent .
• Synergistic Effects with Other Drugs : Combining cyclopropyl-(2-oxo...) with established chemotherapeutics like doxorubicin showed enhanced efficacy, suggesting potential for combination therapy in cancer treatment .

Pharmacokinetics and Toxicity

Understanding the pharmacokinetics and toxicity profile of cyclopropyl-(2-oxo...) is crucial for its development as a therapeutic agent:

Comparison with Similar Compounds

Comparison with Structural Analogs

Heterocycle-Substituted Derivatives

Thiazole Variant

• Compound: [Cyclopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid.
• CAS No.: 1353952-86-9 .
• Molecular Formula : C₁₀H₁₃N₃O₃S.
• Molecular Weight : 269.32 g/mol .
• Key Difference : Replaces thiophene with thiazole (N-containing heterocycle), enhancing hydrogen-bonding capacity and polarity.

Furan/Pyrrole Variants

• Compound: {Cyclopropyl-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-amino}-acetic acid.
• Key Difference : Substitutes thiophene with pyrrole (N-containing) or furan (O-containing).
• Implications: Pyrrole: Enhanced basicity and hydrogen-bond donor capacity. Furan: Reduced lipophilicity compared to thiophene, altering membrane permeability .

Amino Group Substituent Variants

Methyl/Isopropyl Derivatives

• Compounds: [Methyl-(2-oxo-2-thiophen-2-yl-ethyl)-amino]-acetic acid. [Isopropyl-(2-oxo-2-thiophen-2-yl-ethyl)-amino]-acetic acid.
• Key Difference : Cyclopropyl replaced with methyl or isopropyl .
• Implications: Methyl: Lower molecular weight (C₉H₁₁NO₃S, ~213 g/mol) and reduced steric hindrance.

Aromatic Benzyl-Substituted Analogs

Methoxy-Benzyl Derivative

• Compound: [Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid.
• CAS No.: 1181771-28-7 .
• Molecular Formula: C₁₃H₁₇NO₃.
• Molecular Weight : 235.29 g/mol .
• Key Difference : Replaces thiophene-oxoethyl with 4-methoxybenzyl .
• Implications : Enhanced aromatic π-system and electron-donating methoxy group may improve metabolic stability .

Cycloalkyl and Carboxamide Analogs

• Compound: 2-(1-(2-Amino-2-oxoethyl)cyclohexyl)acetic acid.
• CAS No.: 99189-60-3 .
• Molecular Formula: C₁₀H₁₇NO₃.
• Molecular Weight : 199.25 g/mol .
• Key Differences : Cyclohexyl substituent and amide group instead of ketone.

Structural and Functional Analysis Table

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Biological Relevance
[Cyclopropyl-(2-oxo-2-thiophen-2-yl-ethyl)-amino]-acetic acid	951626-66-7	C₁₁H₁₃NO₃S	239.29	Thiophene, cyclopropyl, ketone, acetic acid	Discontinued; potential FFA2 modulation
[Cyclopropyl-(2-oxo-2-thiazol-2-yl-ethyl)-amino]-acetic acid	1353952-86-9	C₁₀H₁₃N₃O₃S	269.32	Thiazole, cyclopropyl	Enhanced receptor selectivity
[Methyl-(2-oxo-2-thiophen-2-yl-ethyl)-amino]-acetic acid	-	C₉H₁₁NO₃S	~213	Methyl substituent	Reduced steric hindrance
[Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid	1181771-28-7	C₁₃H₁₇NO₃	235.29	Methoxybenzyl, cyclopropyl	Improved metabolic stability
2-(1-(2-Amino-2-oxoethyl)cyclohexyl)acetic acid	99189-60-3	C₁₀H₁₇NO₃	199.25	Cyclohexyl, amide	Protein interaction studies

Research Findings and Implications

Heterocycle Impact : Thiophene derivatives exhibit higher lipophilicity than thiazole or furan analogs, influencing membrane permeability and target engagement .

Substituent Effects :

• Cyclopropyl enhances rigidity and binding affinity, as seen in FFA2-selective agonists (e.g., compound 1 in ) .
• Electron-withdrawing groups (e.g., Cl in thiazoles) improve potency but may reduce solubility .

Pharmacokinetics : Discontinued status of the parent compound suggests limitations in stability or efficacy, while analogs like thiazole derivatives remain under exploration for drug discovery .